Cas no 21872-07-1 (2(3H)-Benzofuranone,4-hydroxy-3-methyl-)

• Product name: 2(3H)-Benzofuranone,4-hydroxy-3-methyl-
• CAS No: 21872-07-1
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 250292
• PubChem ID: 45122627

2(3H)-Benzofuranone,4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,4-hydroxy-3-methyl-
• 21872-07-1
• 4-hydroxy-3-methyl-3H-1-benzofuran-2-one
• hydroxyl-methylbenzofuranone
• 4-Hydroxy-3-methylbenzofuran-2(3H)-one

• MDL： MFCD15523673
• Inchi： InChI=1S/C9H8O3/c1-5-8-6(10)3-2-4-7(8)12-9(5)11/h2-5,10H,1H3
• InChI Key： RVKZLTPMLGGSCW-UHFFFAOYSA-N
• SMILES： CC1C2=C(C=CC=C2OC1=O)O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans